Cas no 699119-05-6 (1-bromo-4-iodo-2,5-dimethyl-benzene)

1-Bromo-4-iodo-2,5-dimethyl-benzene is a halogenated aromatic compound featuring both bromine and iodine substituents on a dimethyl-substituted benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki, Stille, or Sonogashira couplings, where selective reactivity of the halogens can be exploited. The electron-donating methyl groups enhance the stability of the aromatic system while influencing the regioselectivity of further functionalization. Its well-defined reactivity profile and high purity make it suitable for pharmaceutical and materials science applications, where precise control over molecular architecture is critical. The compound is typically handled under inert conditions to preserve its integrity.
1-bromo-4-iodo-2,5-dimethyl-benzene structure
699119-05-6 structure
Product Name:1-bromo-4-iodo-2,5-dimethyl-benzene
CAS No:699119-05-6
MF:C8H8BrI
MW:310.957593917847
CID:890709
PubChem ID:19420753
Update Time:2025-10-12

1-bromo-4-iodo-2,5-dimethyl-benzene Chemical and Physical Properties

Names and Identifiers

    • 1-BROMO-2,5-DIMETHYL-4-IODOBENZENE
    • 1-bromo-4-iodo-2,5-dimethylbenzene
    • 1-Brom-4-jod-2,5-dimethyl-benzol
    • 1-bromo-3,6-dimethyl-4-iodobenzene
    • 1-bromo-4-iodo-2,5-dimethyl-benzene
    • 2-Bromo-5-iodo-p-xylene
    • AKOS025395465
    • CS-0144667
    • C13539
    • MFCD07780644
    • DTXSID10598680
    • SCHEMBL8983421
    • DB-103161
    • 699119-05-6
    • 4-Bromo-2,5-Dimethyliodobenzene
    • Benzene, 1-bromo-4-iodo-2,5-dimethyl-
    • AS-83220
    • MDL： MFCD07780644
    • Inchi： 1S/C8H8BrI/c1-5-4-8(10)6(2)3-7(5)9/h3-4H,1-2H3
    • InChI Key： STZWMGXMSNEZJX-UHFFFAOYSA-N
    • SMILES： IC1C=C(C)C(=CC=1C)Br

Computed Properties

  • Exact Mass: 309.88500
  • Monoisotopic Mass: 309.88541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.9±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 281.5±35.0 °C at 760 mmHg
  • Flash Point: 124.1±25.9 °C
  • PSA: 0.00000
  • LogP: 3.67050
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-bromo-4-iodo-2,5-dimethyl-benzene Security Information

1-bromo-4-iodo-2,5-dimethyl-benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-bromo-4-iodo-2,5-dimethyl-benzene Pricemore >>

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1-bromo-4-iodo-2,5-dimethyl-benzene Production Method

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